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Compound of Interest

Compound Name: 2-Azidoethanol-d4

Cat. No.: B15621786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-Azidoethanol-d4, a deuterated analog of

the versatile bifunctional reagent 2-Azidoethanol. This document details its chemical properties,

synthesis, and applications, with a focus on its utility in research and drug development.

Core Chemical Properties
2-Azidoethanol-d4, also known as 2-azido-1,1,2,2-tetradeuterioethanol, is a stable isotope-

labeled version of 2-Azidoethanol. The replacement of four hydrogen atoms with deuterium

atoms results in a higher molecular weight, which is a key feature for its application as an

internal standard in mass spectrometry-based quantitative analysis.

Property Value

IUPAC Name 2-azido-1,1,2,2-tetradeuterioethanol

Molecular Formula C₂D₄HN₃O

Molecular Weight 91.105 g/mol

Appearance Colorless to slightly yellow liquid (predicted)

Boiling Point ~95 °C (predicted, similar to non-deuterated)

Solubility
Miscible with water and various organic solvents

(predicted)
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Synthesis of 2-Azidoethanol-d4
The synthesis of 2-Azidoethanol-d4 can be achieved through a nucleophilic substitution

reaction, adapting established protocols for the non-deuterated analog. The key is the use of a

deuterated starting material, such as Ethylene-d4 glycol.

Experimental Protocol: Synthesis from Ethylene-d4
glycol
This protocol is adapted from established methods for the synthesis of 2-Azidoethanol.

Materials:

Ethylene-d4 glycol (HOCD₂CD₂OH)

Thionyl chloride (SOCl₂)

Sodium azide (NaN₃)

Anhydrous diethyl ether

Water

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Chlorination of Ethylene-d4 glycol: In a round-bottom flask equipped with a reflux condenser

and a dropping funnel, place Ethylene-d4 glycol. Cool the flask in an ice bath. Slowly add

thionyl chloride dropwise with stirring. After the addition is complete, allow the mixture to

warm to room temperature and then heat under reflux for several hours to ensure complete

conversion to 1,2-dichloroethane-d4.

Azidation: In a separate reaction vessel, dissolve sodium azide in water. To this solution, add

the crude 1,2-dichloroethane-d4. The reaction mixture is then heated at approximately 80°C

overnight with vigorous stirring.
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Work-up and Purification: After cooling to room temperature, the reaction mixture is extracted

multiple times with diethyl ether. The combined organic layers are washed with brine and

dried over anhydrous magnesium sulfate. The solvent is removed under reduced pressure to

yield crude 2-Azidoethanol-d4.

Purification: The crude product can be purified by vacuum distillation to obtain pure 2-
Azidoethanol-d4 as a colorless to slightly yellow oil.

Safety Precaution: Organic azides can be explosive, especially when heated. Handle with

appropriate safety measures in a well-ventilated fume hood.

Spectral Data (Predicted)
Due to the scarcity of published experimental data for 2-Azidoethanol-d4, the following

spectral characteristics are predicted based on the known spectra of 2-Azidoethanol and the

effects of deuterium substitution.

¹H NMR Spectroscopy
In a standard ¹H NMR spectrum, the signals corresponding to the ethylene backbone protons

would be absent due to the deuteration. The only observable proton signal would be from the

hydroxyl group.

Chemical Shift (δ) Multiplicity Assignment

~2.0-3.0 ppm Singlet -OH

¹³C NMR Spectroscopy
The ¹³C NMR spectrum is expected to show two signals for the two carbon atoms. The coupling

between carbon and deuterium (C-D) will likely result in multiplets for each carbon signal.

Chemical Shift (δ) Multiplicity Assignment

~61 ppm Multiplet CD₂OH

~53 ppm Multiplet CD₂N₃
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Mass Spectrometry
The mass spectrum of 2-Azidoethanol-d4 will show a molecular ion peak at m/z 91, which is 4

mass units higher than that of the non-deuterated compound. The fragmentation pattern is

expected to be similar, with characteristic losses.

m/z Ion

91 [M]⁺

63 [M - N₂]⁺

47 [CD₂N₃]⁺

33 [CD₂OH]⁺

Applications in Research and Drug Development
2-Azidoethanol-d4 serves as a valuable tool in various research and development

applications, primarily leveraging its azide functionality and its nature as a stable isotope-

labeled compound.

Click Chemistry
The azide group of 2-Azidoethanol-d4 readily participates in copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC) reactions, a cornerstone of "click chemistry".[1] This allows for the

efficient and specific conjugation of the deuterated azidoethanol moiety to alkyne-containing

molecules, such as proteins, nucleic acids, and small molecule drugs. The introduction of the

deuterated tag can be useful for tracking and quantification in complex biological systems.
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Reactants

Catalyst System

2-Azidoethanol-d4

Triazole Product

CuAAC

Alkyne-functionalized Molecule CuAAC

Cu(I) CatalystReducing Agent (e.g., Sodium Ascorbate) Reduces Cu(II) to Cu(I)

Click to download full resolution via product page

Copper-catalyzed azide-alkyne cycloaddition (CuAAC) workflow.

EdU Blocking Agent in Cell Proliferation Assays
In cell proliferation assays utilizing 5-ethynyl-2'-deoxyuridine (EdU), unincorporated EdU can

lead to background signal. 2-Azidoethanol is used as a "blocker" to react with and cap any

remaining EdU via a click reaction, thereby reducing non-specific staining. 2-Azidoethanol-d4
can be used as a mechanistic probe in these assays to study the kinetics and efficiency of the

blocking step.
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Workflow of an EdU cell proliferation assay with a blocking step.

Internal Standard for Mass Spectrometry
Due to its identical chemical properties to 2-Azidoethanol but distinct mass, 2-Azidoethanol-d4
is an ideal internal standard for quantitative mass spectrometry assays. It can be spiked into a

sample to accurately quantify the amount of non-deuterated 2-Azidoethanol or its derivatives,

correcting for variations in sample preparation and instrument response.

Safety and Handling
2-Azidoethanol-d4, like its non-deuterated counterpart, should be handled with care. Organic

azides are potentially explosive and should be protected from heat, shock, and friction. It is

recommended to work in a well-ventilated fume hood and wear appropriate personal protective
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equipment, including safety glasses, gloves, and a lab coat. Store in a cool, dry place away

from incompatible materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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